Cas no 2137777-58-1 (Pyridine, 2-chloro-5-[4-(2-oxetanyl)phenyl]-)

• Product Name: Pyridine, 2-chloro-5-[4-(2-oxetanyl)phenyl]-
• CAS No: 2137777-58-1
• MF: C₁₄H₁₂ClNO
• MW: 245.704182624817
• CID: 5298938
• Update Time: 2025-06-09

Pyridine, 2-chloro-5-[4-(2-oxetanyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-chloro-5-[4-(2-oxetanyl)phenyl]-

• Inchi： 1S/C14H12ClNO/c15-14-6-5-12(9-16-14)10-1-3-11(4-2-10)13-7-8-17-13/h1-6,9,13H,7-8H2
• InChI Key： MNWVHMQQARQUNF-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(C2=CC=C(C3CCO3)C=C2)C=C1

Additional information on Pyridine, 2-chloro-5-[4-(2-oxetanyl)phenyl]-

Recent Advances in the Study of Pyridine, 2-chloro-5-[4-(2-oxetanyl)phenyl]- (CAS: 2137777-58-1) in Chemical Biology and Pharmaceutical Research

The compound Pyridine, 2-chloro-5-[4-(2-oxetanyl)phenyl]-, with the CAS number 2137777-58-1, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine and oxetane functional groups, has shown promising potential in drug discovery and development. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of targeted therapies and medicinal chemistry applications.

One of the key areas of research involving this compound is its role as a building block in the synthesis of novel pharmaceutical agents. The presence of the oxetane ring, known for its high polarity and metabolic stability, makes this compound particularly valuable in the design of drugs with improved pharmacokinetic properties. Recent publications have highlighted its utility in the development of kinase inhibitors, where the oxetane moiety enhances binding affinity and selectivity. Additionally, the chloro-substituted pyridine ring offers opportunities for further functionalization, enabling the creation of diverse derivatives with tailored biological activities.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of Pyridine, 2-chloro-5-[4-(2-oxetanyl)phenyl]- derivatives as potent inhibitors of a specific kinase implicated in cancer progression. The study utilized a combination of computational modeling and high-throughput screening to identify the most promising candidates, with several derivatives exhibiting nanomolar inhibitory activity. These findings underscore the compound's potential as a scaffold for the development of next-generation anticancer agents.

Another notable application of this compound is in the field of chemical biology, where it has been employed as a probe to study protein-ligand interactions. The oxetane ring's unique steric and electronic properties make it an excellent candidate for probing binding sites and elucidating mechanisms of action. Recent work has leveraged this compound to investigate the structural dynamics of target proteins, providing valuable insights into drug design and optimization.

Despite these advancements, challenges remain in the large-scale synthesis and purification of Pyridine, 2-chloro-5-[4-(2-oxetanyl)phenyl]-. Researchers are actively exploring innovative synthetic routes to improve yield and scalability, with recent progress reported in the use of catalytic methods and green chemistry principles. These efforts are critical to ensuring the compound's accessibility for further research and development.

In conclusion, Pyridine, 2-chloro-5-[4-(2-oxetanyl)phenyl]- (CAS: 2137777-58-1) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and broad applicability make it a valuable tool for drug discovery and mechanistic studies. Continued research into its synthesis, derivatives, and biological activities is expected to yield further breakthroughs, paving the way for novel therapeutic interventions.